Cas no 104668-88-4 (Orobol 7,3'-dimethyl ether)

• Product Name: Orobol 7,3'-dimethyl ether
• CAS No: 104668-88-4
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 1145624
• PubChem ID: 13845970
• Update Time: 2025-10-23

Orobol 7,3'-dimethyl ether Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• 7,3'-Di-O-methylorobol
• 5-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• [ "" ]
• F92956
• 5,4'-Dihydroxy-7,3'-dimethoxyisoflavone
• 7,3'-Dimethylorobol
• AKOS040761232
• 104668-88-4
• 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one
• 3',7-Di-O-methylorobol
• HY-N7806
• 4',5-dihydroxy-3',7-dimethoxyisoflavone
• CHEMBL4173249
• CHEBI:175017
• DTXSID401314292
• LMPK12050356
• CS-0137955
• DA-49959
• 7,3a(2)-Di-O-methylorobol
• Orobol 7,3'-dimethyl ether

• Inchi： 1S/C17H14O6/c1-21-10-6-13(19)16-15(7-10)23-8-11(17(16)20)9-3-4-12(18)14(5-9)22-2/h3-8,18-19H,1-2H3
• InChI Key： NMQZMHHAWZDJOJ-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=C(C=2)OC)O)C(C2C(=CC(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 314.07902
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-180 ºC
• Boiling Point: 567.5±50.0 °C at 760 mmHg
• Flash Point: 213.1±23.6 °C
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 85.22
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Orobol 7,3'-dimethyl ether Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Orobol 7,3'-dimethyl ether

Exploring Orobol 7,3'-dimethyl ether (CAS No. 104668-88-4): A Comprehensive Guide to Its Properties and Applications

In the realm of bioactive compounds, Orobol 7,3'-dimethyl ether (CAS No. 104668-88-4) has garnered significant attention due to its unique structural features and potential health benefits. This flavonoid derivative, classified as a methylated isoflavone, is increasingly studied for its antioxidant and anti-inflammatory properties. Researchers and industries alike are exploring its applications in nutraceuticals, cosmetics, and functional foods, aligning with the growing consumer demand for natural bioactive ingredients.

The compound’s molecular structure, characterized by a 7,3'-dimethyl ether substitution, enhances its stability and bioavailability compared to non-methylated counterparts. This makes it a promising candidate for formulations targeting oxidative stress-related conditions, a hot topic in anti-aging research and metabolic health. Recent studies suggest its potential role in modulating cellular pathways linked to longevity, a subject frequently searched in academic and wellness circles.

From a technical perspective, Orobol 7,3'-dimethyl ether exhibits a distinct UV-Vis absorption profile, making it identifiable via HPLC and mass spectrometry. Its solubility in organic solvents like methanol and DMSO facilitates its use in lab settings, while its low toxicity profile (as per preliminary studies) supports its inclusion in consumer products. These attributes address common queries such as "how to extract Orobol derivatives" or "safe solvents for flavonoid isolation"—frequent search terms among chemists and formulators.

The compound’s relevance extends to the cosmeceutical industry, where its ability to scavenge free radicals aligns with trends like "clean beauty" and "skin barrier protection." Formulators often seek stable, plant-derived actives to replace synthetic antioxidants, and Orobol 7,3'-dimethyl ether fits this niche. Its synergy with other polyphenols, such as resveratrol or quercetin, is another area of exploration, reflecting the popularity of "synergistic antioxidant blends" in product development.

In agriculture, this compound’s presence in certain legumes and medicinal plants has sparked interest in "sustainable sourcing" methods. With the rise of plant-based diets, understanding its concentration in crops like soy or red clover could help optimize dietary intake. This connects to broader discussions on "phytonutrient bioavailability"—a trending topic in nutritional science.

Quality control remains critical for commercial applications. Analytical techniques like NMR and LC-MS are essential to verify the purity of CAS No. 104668-88-4, ensuring compliance with regulatory standards. Such details cater to professionals searching for "flavonoid authentication methods" or "ISO standards for natural extracts."

Looking ahead, research into Orobol 7,3'-dimethyl ether may expand its therapeutic potential, particularly in managing low-grade inflammation—a key factor in chronic diseases. Its compatibility with nano-encapsulation technologies also opens doors for enhanced delivery systems, addressing frequent queries about "improving flavonoid absorption." As science advances, this compound could become a staple in both preventive health and advanced material sciences.